![molecular formula C20H14Cl2N4OS2 B2390789 2-((2,5-bis(4-chlorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide CAS No. 901259-10-7](/img/structure/B2390789.png)
2-((2,5-bis(4-chlorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide
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Description
2-((2,5-bis(4-chlorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H14Cl2N4OS2 and its molecular weight is 461.38. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antitumor Activities
Research has identified a new class of bis-heterocyclic sulfamoyl acetamides demonstrating significant antimicrobial activity against strains such as Pseudomonas aeruginosa and Penicillium chrysogenum. The chloro substituted thiazolyl imidazolylsulfamoyl acetamide variant has been particularly noted for its potential as an antimicrobial agent (Divya, Sravya, Padmaja, & Padmavathi, 2015). Additionally, derivatives of this compound structure have been synthesized and evaluated for antitumor activity against a broad spectrum of human tumor cell lines, indicating considerable anticancer activity for specific compounds against certain cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
Optoelectronic Properties
In the field of materials science, thiazole-based polythiophenes, including those containing the N-(thiazol-2-yl)acetamide moiety, have been synthesized and analyzed for their optoelectronic properties. These studies focus on the electrochemical polymerization of monomers and the investigation of conducting polymers for potential applications in electronic devices, showcasing optical band gaps and promising switching times and optical contrasts (Camurlu & Guven, 2015).
Corrosion Inhibition
Another area of application for derivatives of 2-((2,5-bis(4-chlorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide is as corrosion inhibitors. Specific derivatives have been synthesized and their effectiveness in protecting metals against corrosion has been evaluated through quantum chemical and molecular dynamics simulation studies. These studies predict the corrosion inhibition performances of such compounds on metal surfaces, highlighting their potential in material protection and preservation (Kaya et al., 2016).
Properties
IUPAC Name |
2-[[2,5-bis(4-chlorophenyl)-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14Cl2N4OS2/c21-14-5-1-12(2-6-14)17-19(29-11-16(27)24-20-23-9-10-28-20)26-18(25-17)13-3-7-15(22)8-4-13/h1-10H,11H2,(H,25,26)(H,23,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSYROWOJWGZHOX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(N=C(N2)C3=CC=C(C=C3)Cl)SCC(=O)NC4=NC=CS4)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14Cl2N4OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.